Cas no 74816-30-1 (N,N-diethyl-2-[(4-nitrophenyl)amino]-2-oxoethanaminium chloride)

• Product Name: N,N-diethyl-2-[(4-nitrophenyl)amino]-2-oxoethanaminium chloride
• CAS No: 74816-30-1
• MF: C₁₂H₁₈ClN₃O₃
• MW: 287.742621898651
• CID: 1770164
• PubChem ID: 53125
• Update Time: 2025-04-21

N,N-diethyl-2-[(4-nitrophenyl)amino]-2-oxoethanaminium chloride Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-[(4-nitrophenyl)amino]-2-oxoethanaminium chloride
• 74816-30-1
• ACETANILIDE, 2-(DIETHYLAMINO)-4'-NITRO-, HYDROCHLORIDE
• Acetamide, 2-(diethylamino)-N-(4-nitrophenyl)-, monohydrochloride
• 2-(Diethylamino)-4'-nitroacetanilide hydrochloride

• Inchi： 1S/C12H17N3O3.ClH/c1-3-14(4-2)9-12(16)13-10-5-7-11(8-6-10)15(17)18;/h5-8H,3-4,9H2,1-2H3,(H,13,16);1H
• InChI Key： OREJJSIORAAHPT-UHFFFAOYSA-N
• SMILES： [Cl-].O=C(C[NH+](CC)CC)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 287.103669
• Monoisotopic Mass: 287.103669
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.4

Experimental Properties

• Boiling Point: 434.8°C at 760 mmHg
• Flash Point: 216.7°C